Cas no 917981-08-9 (Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis-)

Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis- structure
917981-08-9 structure
Product Name:Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis-
CAS No:917981-08-9
MF:C21H22N2O2
MW:334.411585330963
CID:780419
PubChem ID:71427924
Update Time:2025-04-19

Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis-
    • 2-[7-(2-cyanophenoxy)heptoxy]benzonitrile
    • DTXSID70846659
    • 2,2'-[Heptane-1,7-diylbis(oxy)]dibenzonitrile
    • 917981-08-9
    • Inchi: 1S/C21H22N2O2/c22-16-18-10-4-6-12-20(18)24-14-8-2-1-3-9-15-25-21-13-7-5-11-19(21)17-23/h4-7,10-13H,1-3,8-9,14-15H2
    • InChI Key: KPGPUBZPQNNQAM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C#N)CCCCCCCOC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 334.168127949g/mol
  • Monoisotopic Mass: 334.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 66Ų
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